(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isonicotinamide, also known as FIPI, is a small molecule inhibitor that has gained significant attention in the field of biochemistry and pharmacology. The compound has been shown to have a range of potential applications in scientific research, particularly in the study of cellular signaling pathways and lipid metabolism.
Scientific Research Applications
Antimicrobial Activities
Research into cobalt(II) complexes with N-heterocyclic ligands, including those related to isonicotinamide and furan derivatives, has shown elevated biological activities against various strains of bacteria and filamentous fungi. These findings suggest the potential for the design of new antimicrobial agents based on manipulating the chemical structure of compounds like "(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isonicotinamide" (Segl′a et al., 2008).
Neuroinflammation Imaging
Compounds targeting the macrophage colony-stimulating factor 1 receptor (CSF1R), a marker specific to microglia, are being explored for their application in positron emission tomography (PET) imaging of neuroinflammation. This research is crucial for understanding neuroinflammatory contributions to neuropsychiatric disorders and could guide the therapeutic development targeting microglial activity (Horti et al., 2019).
Synthesis of Complex Structures
The synthesis and study of compounds with furan and piperidine structures, including their crystal structures and physico-chemical properties, contribute to a deeper understanding of complex chemical interactions and the development of new materials or drugs with specific properties (Khan et al., 2013).
Antineoplastic Agents
Compounds inspired by curcumin structure, incorporating acryloyl and piperidin-4-one motifs, have shown significant antineoplastic (anti-cancer) activity in vitro. These studies indicate the potential for developing new anticancer therapies by exploring the chemical space around structures similar to "(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isonicotinamide" (Paul et al., 2014).
properties
IUPAC Name |
N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c23-18(4-3-17-2-1-13-25-17)22-11-7-15(8-12-22)14-21-19(24)16-5-9-20-10-6-16/h1-6,9-10,13,15H,7-8,11-12,14H2,(H,21,24)/b4-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGMKPVRWPUSQOT-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=NC=C2)C(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1CNC(=O)C2=CC=NC=C2)C(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.